Cas no 557-30-2 (Glyoxime)

• Product Name: Glyoxime
• CAS No: 557-30-2
• MF: C₂H₄N₂O₂
• MW: 88.0653600692749
• MDL: MFCD00013942
• CID: 82528
• PubChem ID: 135409852
• Update Time: 2025-04-18

Glyoxime Chemical and Physical Properties

Names and Identifiers

• Glyoxime, Pract.
• Glyoxime, (Glyoxal dioxime)
• Glyoxal dioxime
• Glyoxime
• Ethanedial dioxime
• Ethanedialdioxime Solution
• Ethanedione Dioxime
• ethane-1,2-diylidenebis(hydroxylamine)
• Glyoxal-dioxim
• Glyoxim
• Pik-off
• CAS-557-30-2
• W5V1SG0J9X
• Cga-22911
• NSC-18263
• CID 5354753
• DTXCID0022014
• Ethanedial, dioxime
• NCGC00255786-01
• NSC 18263
• (1E,2E)-Ethanedial dioxime #
• UNII-W5V1SG0J9X
• glyoxime moistened with water (H2O ~20%)
• DTXSID2042014
• (NE)-N-[(2E)-2-hydroxyiminoethylidene]hydroxylamine
• 557-30-2
• N-[(E)-2-nitrosoethenyl]hydroxylamine
• 17016-13-6
• MFCD00013942
• LJHFIVQEAFAURQ-ZPUQHVIOSA-N
• Tox21_302390
• AKOS006230183
• Glyoxime moistened with water(h2o ~20%)
• GLYOXAL, DIOXIME

• MDL： MFCD00013942
• Inchi： 1S/C2H4N2O2/c5-3-1-2-4-6/h1-2,5-6H/b3-1+,4-2+
• InChI Key： LJHFIVQEAFAURQ-ZPUQHVIOSA-N
• SMILES： O/N=C/C=N/O
• BRN： 1699539

Computed Properties

• Exact Mass: 88.02730
• Monoisotopic Mass: 88.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 60.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7A^2
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.1

Experimental Properties

• Density: 1.4371 (rough estimate)
• Melting Point: 178-180 °C
• Boiling Point: 162.99°C (rough estimate)
• Flash Point: 56.2°C
• Refractive Index: 1.4300 (estimate)
• PSA: 65.18000
• LogP: -0.09360

Glyoxime Security Information

• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 1-11-21-25
• Safety Instruction： S16-S35-S36/37/39-S45
• RTECS：MD2850000
• Packing Group：II
• Hazard Level：4.1
• Safety Term：4.1
• Packing Group：II
• Risk Phrases：R1; R11; R21; R25
• HazardClass：4.1
• PackingGroup：II
• TSCA：Yes